Cas no 1072944-82-1 (5-Amino-4-cyano-1-(2,4-dimethylphenyl)-3-methylpyrazole)

• Product Name: 5-Amino-4-cyano-1-(2,4-dimethylphenyl)-3-methylpyrazole
• CAS No: 1072944-82-1
• MF: C₁₃H₁₄N₄
• MW: 226.27706193924
• MDL: MFCD10699684
• CID: 856261
• PubChem ID: 46738838
• Update Time: 2025-04-19

5-Amino-4-cyano-1-(2,4-dimethylphenyl)-3-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(2,4-dimethylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile
• 4-Chlorophenethylamine
• 5-Amino-4-cyano-1-(2,4-dimethylphenyl)-3-methylpyrazole
• 5-amino-1-(2,4-dimethylphenyl)-3-methylpyrazole-4-carbonitrile
• BS-23314
• XSB94482
• AKOS015854784
• MFCD10699684
• DTXSID20674489
• CS-0212653
• 1072944-82-1

• MDL： MFCD10699684
• Inchi： 1S/C13H14N4/c1-8-4-5-12(9(2)6-8)17-13(15)11(7-14)10(3)16-17/h4-6H,15H2,1-3H3
• InChI Key： QVKVGGICIOTHOU-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C(C)=N1)N)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 226.12200
• Monoisotopic Mass: 226.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.088 g/l) (25 º C),
• PSA: 67.63000
• LogP: 2.83258